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Compound of Interest

Compound Name: (S)-N-Nitroso Anatabine-d4

Cat. No.: B13836666

This technical guide provides a comprehensive overview of the analytical data and
methodologies related to the certified reference material, (S)-N-Nitroso Anatabine-d4. It is
intended for researchers, scientists, and drug development professionals who utilize this stable
isotope-labeled compound in their studies.

Compound Information

(S)-N-Nitroso Anatabine-d4 is the deuterated form of (S)-N-Nitroso Anatabine, a tobacco-
specific nitrosamine. It is primarily used as an internal standard in analytical chemistry for the
guantification of N-Nitrosoanatabine in various matrices.

Identifier Value Source

(S)-1,2,3,6-Tetrahydro-1-

Chemical Name nitroso-2,3'-bipyridine- [1]
2'4'5',6'-d4

CAS Number 1426174-82-4 [2][3]

Molecular Formula C10H7D4aNs0O [3]

Molecular Weight 193.24 g/mol [3114]

ZJOFAFWTOKDIFH-
INChl Key [2]
IOADRVQPSA-N
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Physicochemical Properties

Property Value Source
Appearance Clear Brownish Yellow Oil [3]
Storage Temperature 2-8°C [2]
Purity >95% (HPLC) [1]

Analytical Methods

The following sections detail the typical experimental protocols used for the analysis of (S)-N-
Nitroso Anatabine-d4.

HPLC is employed to determine the purity of the compound.

 Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column.

» Mobile Phase: A gradient of acetonitrile and water.

o Detection: UV detection at a wavelength suitable for nitrosamines (e.g., 254 nm).

e Procedure: A known concentration of the sample is dissolved in the mobile phase, injected
into the HPLC system, and the peak area is used to calculate the purity against a reference
standard.

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the
compound.

¢ Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap instrument, coupled with an appropriate ionization source (e.g., electrospray
ionization - ESI).

e Procedure: The sample is introduced into the mass spectrometer, and the mass-to-charge
ratio (m/z) of the molecular ion is measured to confirm the identity and isotopic labeling of
the compound.
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NMR spectroscopy is utilized to confirm the chemical structure of the compound.
 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated chloroform (CDCIs) or other suitable deuterated solvent.

e Procedure: *H and 3C NMR spectra are acquired to ensure the signals are consistent with
the structure of (S)-N-Nitroso Anatabine-d4. The absence of signals at specific positions in

the *H NMR spectrum confirms the deuterium labeling.

Visualizations

Caption: Chemical structure of (S)-N-Nitroso Anatabine-d4.

Analytical Workflow for (S)-N-Nitroso Anatabine-d4

Sample Preparation
(Dissolution in appropriate solvent)

HPLC Analysis Mass Spectrometry NMR Spectroscopy
(Purity Assessment) (Identity and Isotopic Enrichment) (Structural Confirmation)

Certificate of Analysis Generation

Click to download full resolution via product page
Caption: A typical workflow for the analysis and certification of (S)-N-Nitroso Anatabine-d4.

This guide summarizes the essential technical information for (S)-N-Nitroso Anatabine-d4.
For specific batch data, please refer to the certificate of analysis provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: (S)-N-Nitroso Anatabine-d4 Certificate
of Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13836666#s-n-nitroso-anatabine-d4-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b13836666?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/CN/zh/-S-N-Nitroso-Anatabine-d4/p/TRC-N524747
https://www.sigmaaldrich.com/US/en/product/aablocksinc/aabh9a21ae25
https://www.pharmaffiliates.com/en/1426174-82-4-s-n-nitroso-anatabine-d4-pasti068390.html
https://www.lgcstandards.com/BB/en/p/TRC-N524752
https://www.benchchem.com/product/b13836666#s-n-nitroso-anatabine-d4-certificate-of-analysis
https://www.benchchem.com/product/b13836666#s-n-nitroso-anatabine-d4-certificate-of-analysis
https://www.benchchem.com/product/b13836666#s-n-nitroso-anatabine-d4-certificate-of-analysis
https://www.benchchem.com/product/b13836666#s-n-nitroso-anatabine-d4-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13836666?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13836666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13836666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

